Cas no 15225-09-9 (2-Anthracenesulfonicacid,1-amino-9,10-dihydro-4-[[3-[(2-hydroxyethyl)sulfonyl]phenyl]amino]-9,10-dioxo-,sodium salt (1:1))

2-Anthracenesulfonicacid,1-amino-9,10-dihydro-4-[[3-[(2-hydroxyethyl)sulfonyl]phenyl]amino]-9,10-dioxo-,sodium salt (1:1) structure
15225-09-9 structure
Product Name:2-Anthracenesulfonicacid,1-amino-9,10-dihydro-4-[[3-[(2-hydroxyethyl)sulfonyl]phenyl]amino]-9,10-dioxo-,sodium salt (1:1)
CAS No:15225-09-9
MF:C22H17N2NaO8S2
MW:524.498754262924
CID:228327
PubChem ID:23702610
Update Time:2025-04-19

2-Anthracenesulfonicacid,1-amino-9,10-dihydro-4-[[3-[(2-hydroxyethyl)sulfonyl]phenyl]amino]-9,10-dioxo-,sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

    • 2-Anthracenesulfonicacid,1-amino-9,10-dihydro-4-[[3-[(2-hydroxyethyl)sulfonyl]phenyl]amino]-9,10-dioxo-,sodium salt (1:1)
    • sodium,1-amino-4-[3-(2-hydroxyethylsulfonyl)anilino]-9,10-dioxoanthracene-2-sulfonate
    • 2-Anthracenesulfonic acid,1-amino-9,10-dihydro-4-[m-[(2-hydroxyethyl)sulfonyl]anilino]-9,10-dioxo-,monosodium salt (8CI)
    • 2-Anthracenesulfonicacid,1-amino-9,10-dihydro-4-[[3-[(2-hydroxyethyl)sulfonyl]phenyl]amino]-9,10-dioxo-,monosodium salt (9CI)
    • Reactive Blue 19 alcohol
    • Sodium1-amino-4-[3-(2-hydroxyethylsulfonyl)anilino]anthraquinone-2-sulfonate
    • DTXSID60884828
    • 2-Anthracenesulfonic acid, 1-amino-9,10-dihydro-4-((3-((2-hydroxyethyl)sulfonyl)phenyl)amino)-9,10-dioxo-, sodium salt (1:1)
    • 2-Anthracenesulfonic acid, 1-amino-9,10-dihydro-4-((3-((2-hydroxyethyl)sulfonyl)phenyl)amino)-9,10-dioxo-, monosodium salt
    • SCHEMBL11233506
    • 2-Anthracenesulfonic acid, 1-amino-9,10-dihydro-4-[[3-[(2-hydroxyethyl)sulfonyl]phenyl]amino]-9,10-dioxo-, monosodium salt
    • 2-Anthracenesulfonic acid, 1-amino-9,10-dihydro-4-[[3-[(2-hydroxyethyl)sulfonyl]phenyl]amino]-9,10-dioxo-, sodium salt (1:1)
    • 15225-09-9
    • Inchi: 1S/C22H18N2O8S2.Na/c23-20-17(34(30,31)32)11-16(24-12-4-3-5-13(10-12)33(28,29)9-8-25)18-19(20)22(27)15-7-2-1-6-14(15)21(18)26;/h1-7,10-11,24-25H,8-9,23H2,(H,30,31,32);/q;+1/p-1
    • InChI Key: QACOLOLQMZFUBD-UHFFFAOYSA-M
    • SMILES: S(CCO)(C1C=CC=C(C=1)NC1C=C(C(=C2C(C3C=CC=CC=3C(C2=1)=O)=O)N)S(=O)(=O)[O-])(=O)=O.[Na+]

Computed Properties

  • Exact Mass: 524.03240213g/mol
  • Monoisotopic Mass: 524.03240213g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 6
  • Complexity: 1010
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 201Ų
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